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Compound of Interest

Compound Name: 2-(1-Propenyl)phenol, (Z)-

Cat. No.: B15178758 Get Quote

For immediate reference, this document outlines the essential safety and logistical procedures

for the proper disposal of 2-(1-Propenyl)phenol, (Z)-. Adherence to these guidelines is critical

for ensuring laboratory safety and environmental protection.

This guide is intended for researchers, scientists, and drug development professionals who

handle this compound. The following procedures are based on general principles for the

disposal of phenolic and flammable organic compounds. Always consult your institution's

specific safety protocols and the Safety Data Sheet (SDS) for the most accurate and

comprehensive information.

Chemical Safety and Hazard Information
2-(1-Propenyl)phenol, (Z)- is a phenolic compound and should be handled with care. While

specific toxicity data for the (Z)- isomer is not readily available, the GHS classification for the

general compound indicates that it can cause skin irritation, serious eye irritation, and

respiratory irritation. Phenolic compounds, as a class, are known to be toxic and can be

absorbed through the skin.

Quantitative Data Summary

The following table summarizes key quantitative data for a mixture of cis and trans 2-

propenylphenol. This information is crucial for a comprehensive risk assessment prior to

handling and disposal.
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Property Value

Molecular Formula C₉H₁₀O

Molecular Weight 134.18 g/mol

Boiling Point 230-231 °C

Density 1.044 g/mL at 25 °C

Flash Point 91 °C (195.8 °F) - closed cup

GHS Hazard Statements

H315: Causes skin irritationH319: Causes

serious eye irritationH335: May cause

respiratory irritation

Data presented is for a mixture of cis and trans isomers and should be used as a reference.

Experimental Protocols: Proper Disposal
Procedures
The proper disposal of 2-(1-Propenyl)phenol, (Z)- is a critical final step in the experimental

workflow. The following step-by-step methodology ensures that this process is conducted

safely and in compliance with standard laboratory practices.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure you are wearing the appropriate PPE:

Nitrile gloves (or other chemically resistant gloves)

Safety goggles or a face shield

A lab coat

Step-2: Waste Segregation and Collection

Do Not Dispose Down the Drain: Phenolic compounds are toxic to aquatic life and should

never be disposed of in the sanitary sewer system.
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Designated Waste Container: Collect all waste containing 2-(1-Propenyl)phenol, (Z)- in a

designated, leak-proof, and chemically compatible container. A glass or polyethylene

container is generally suitable.

Labeling: Clearly label the waste container with the following information:

"Hazardous Waste"

"2-(1-Propenyl)phenol, (Z)-"

The approximate concentration and volume

Any other components in the waste mixture

The date of accumulation

Step 3: Storage of Chemical Waste

Secure Storage: Store the sealed waste container in a designated satellite accumulation

area (SAA) or a central hazardous waste storage area.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills.

Compatibility: Ensure the waste is not stored with incompatible materials, such as strong

oxidizing agents.

Step 4: Final Disposal

Licensed Disposal Facility: The primary and recommended method for the final disposal of

phenolic waste is incineration at a licensed chemical disposal facility.

Institutional Procedures: Contact your institution's Environmental Health and Safety (EHS)

office to arrange for the pickup and disposal of the hazardous waste. Follow all institutional

protocols for waste manifest and pickup requests.

Mandatory Visualization: Disposal Workflow
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The following diagram illustrates the decision-making process and logical flow for the proper

disposal of 2-(1-Propenyl)phenol, (Z)-.

Disposal Workflow for 2-(1-Propenyl)phenol, (Z)-

Start: Waste Generation
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Click to download full resolution via product page

Caption: A flowchart outlining the proper disposal procedure for 2-(1-Propenyl)phenol, (Z)-.

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of 2-(1-
Propenyl)phenol, (Z)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15178758#2-1-propenyl-phenol-z-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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